Cas no 930544-40-4 (N-(1-cyanocyclopentyl)-2-(4,4-dibenzyl-2,5-dioxoimidazolidin-1-yl)acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(4,4-dibenzyl-2,5-dioxoimidazolidin-1-yl)acetamide
• CAS No: 930544-40-4
• MF: C₂₅H₂₆N₄O₃
• MW: 430.498945713043
• CID: 5984165
• PubChem ID: 17426662
• Update Time: 2025-05-22

N-(1-cyanocyclopentyl)-2-(4,4-dibenzyl-2,5-dioxoimidazolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z50921597
• N-(1-cyanocyclopentyl)-2-(4,4-dibenzyl-2,5-dioxoimidazolidin-1-yl)acetamide
• 930544-40-4
• EN300-26687738
• AKOS034415277

• Inchi： 1S/C25H26N4O3/c26-18-24(13-7-8-14-24)27-21(30)17-29-22(31)25(28-23(29)32,15-19-9-3-1-4-10-19)16-20-11-5-2-6-12-20/h1-6,9-12H,7-8,13-17H2,(H,27,30)(H,28,32)
• InChI Key： KWKBGFQPKCQBEB-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2)(CC2C=CC=CC=2)NC(N1CC(NC1(C#N)CCCC1)=O)=O

Computed Properties

• Exact Mass: 430.20049070g/mol
• Monoisotopic Mass: 430.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 102Ų

Additional information on N-(1-cyanocyclopentyl)-2-(4,4-dibenzyl-2,5-dioxoimidazolidin-1-yl)acetamide

N-(1-Cyanocyclopentyl)-2-(4,4-Dibenzyl-2,5-Dioxoimidazolidin-1-yl)Acetamide: A Comprehensive Overview

N-(1-Cyanocyclopentyl)-2-(4,4-Dibenzyl-2,5-Dioxoimidazolidin-1-yl)Acetamide, identified by the CAS number 930544-40-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyanocyclopentyl group and a dibenzylimidazolidinone moiety. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazolidinone core. This core is then functionalized with the dibenzyl group, followed by the introduction of the cyanocyclopentyl group via amide bond formation. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product. Recent advancements in catalytic methods and stereochemical control have further enhanced the efficiency of its synthesis.

One of the most promising applications of N-(1-Cyanocyclopentyl)-2-(4,4-Dibenzyl-2,5-Dioxoimidazolidin-1-yl)Acetamide lies in its use as a building block in organic synthesis. Its imidazolidinone moiety is known to participate in various cycloaddition reactions, making it valuable in the construction of complex ring systems. Additionally, the cyanocyclopentyl group introduces rigidity and electronic properties that can be exploited in designing bioactive molecules.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have investigated its ability to modulate enzyme activity and interact with biological targets such as kinases and proteases. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes, making it a candidate for further exploration in therapeutic development.

The structural versatility of N-(1-Cyanocyclopentyl)-2-(4,4-Dibenzyl-2,5-Dioxoimidazolidin-1-yl)Acetamide also makes it an interesting molecule for materials science applications. Its rigid structure and functional groups could be harnessed to develop advanced materials with tailored properties, such as polymers or coordination compounds.

In terms of chemical stability, this compound demonstrates moderate stability under standard conditions. However, it is sensitive to strong acids and bases, which can lead to decomposition. Proper storage conditions are essential to maintain its integrity for long-term use.

The exploration of this compound's properties continues to evolve with advancements in analytical techniques and computational modeling. Techniques such as X-ray crystallography and NMR spectroscopy have provided deeper insights into its molecular structure and conformational preferences. Computational studies have further elucidated its electronic properties and reactivity patterns.

In conclusion, N-(1-Cyanocyclopentyl)-2-(4,4-Dibenzyl-2,5-Dioxoimidazolidin-1-yl)Acetamide (CAS No. 930544-40-4) stands out as a multifaceted compound with wide-ranging applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers in designing novel molecules and materials. As ongoing research continues to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.